Cas no 72641-13-5 ((Tetrahydrofuran-2-yl)methyl methanesulfonate)

(Tetrahydrofuran-2-yl)methyl methanesulfonate is a versatile alkylating agent used in organic synthesis, particularly in the introduction of the (tetrahydrofuran-2-yl)methyl group. Its methanesulfonate (mesylate) leaving group enhances reactivity, enabling efficient nucleophilic substitution reactions under mild conditions. This compound is valuable in pharmaceutical and fine chemical applications due to its stability and selective reactivity. It serves as a key intermediate in the synthesis of complex molecules, including bioactive compounds and heterocycles. The tetrahydrofuran moiety contributes to improved solubility in polar organic solvents, facilitating reaction handling. Proper storage under anhydrous conditions is recommended to maintain its integrity.

(Tetrahydrofuran-2-yl)methyl methanesulfonate structure

72641-13-5 structure

Product Name:(Tetrahydrofuran-2-yl)methyl methanesulfonate

CAS No:72641-13-5

MF:C₆H₁₂O₄S

MW:180.222081184387

CID:567607

PubChem ID:266119

Update Time:2025-06-14

(Tetrahydrofuran-2-yl)methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

- (Tetrahydrofuran-2-yl)methyl methanesulfonate
- 2-Furanmethanol,tetrahydro-, 2-methanesulfonate
- oxolan-2-ylmethyl methanesulfonate
- Tetrahydrofurfuryl methanesulfonate
- (tetrahydro-2-furanyl)methyl methanesulfonate
- AC1L6FG0
- AC1Q6Y7A
- AR-1L6424
- CTK5D6608
- methanesulfonic acid tetrahydrofuran-2-ylmethyl ester
- methanesulfonic acid tetrahydrofurfuryl ester
- NCIOpen2_001748
- NSC103198
- tetrahydro-2-furanmethanol methanesulfonate (ester)
- tetrahydrofuran-2-ylmethyl methanesulfonate
- tetrahydrofurfuryl 2-methanesulfonate
- tetrahydrofurfuryl mesylate
- tetrahydrofurfuryl methanesulphonate
- 2-tetrahydrofurylmethyl mesylate
- (oxolan-2-yl)methyl methanesulfonate
- SCHEMBL16640
- NSC-103198
- 72641-13-5
- AKOS006272691
- NNOQIGNUIUKVDJ-UHFFFAOYSA-N
- 2-tetrahydrofurylmethyl methanesulphonate
- methanesulfonic acid tetrahydro-furan-2-ylmethyl ester
- DTXSID50295601
- Tetrahydrofuran-2-yl)methylmethanesulfonate
- A866227
- Tetrahydrofuran-2-yl)methyl methanesulfonate
- DS-013249
- 2-Furanmethanol,tetrahydro-, methanesulfonate (9CI)
- MDL： MFCD00087226
- Inchi： 1S/C6H12O4S/c1-11(7,8)10-5-6-3-2-4-9-6/h6H,2-5H2,1H3
- InChI Key： NNOQIGNUIUKVDJ-UHFFFAOYSA-N
- SMILES： S(C)(=O)(=O)OCC1CCCO1

Computed Properties

Exact Mass: 180.04566
Monoisotopic Mass: 180.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 61Å²

Experimental Properties

Density: 1.245
Boiling Point: 324.9°C at 760 mmHg
Flash Point: 150.3°C
Refractive Index: 1.465
PSA: 52.6

(Tetrahydrofuran-2-yl)methyl methanesulfonate Security Information

Storage Condition：Sealed in dry,2-8°C

(Tetrahydrofuran-2-yl)methyl methanesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A159002621-5g	(Tetrahydrofuran-2-yl)methyl methanesulfonate	72641-13-5	95%	5g	$400.00	2023-09-01
Chemenu	CM195729-10g	(Tetrahydrofuran-2-yl)methyl methanesulfonate	72641-13-5	95%	10g	$450	2021-08-05
Chemenu	CM195729-1g	(Tetrahydrofuran-2-yl)methyl methanesulfonate	72641-13-5	95%	1g	$***	2023-05-29
Chemenu	CM195729-5g	(Tetrahydrofuran-2-yl)methyl methanesulfonate	72641-13-5	95%	5g	$***	2023-05-29
Chemenu	CM195729-10g	(Tetrahydrofuran-2-yl)methyl methanesulfonate	72641-13-5	95%	10g	$***	2023-05-29
Ambeed	A298619-5g	Tetrahydrofuran-2-yl)methyl methanesulfonate	72641-13-5	95+%	5g	$319.0	2025-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1640915-5g	(Tetrahydrofuran-2-yl)methyl methanesulfonate	72641-13-5	98%	5g	￥2993.00	2024-05-02

(Tetrahydrofuran-2-yl)methyl methanesulfonate Related Literature

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Additional information on (Tetrahydrofuran-2-yl)methyl methanesulfonate

Latest Research Insights on (Tetrahydrofuran-2-yl)methyl methanesulfonate (CAS: 72641-13-5) in Chemical Biology and Pharmaceutical Applications

The compound (Tetrahydrofuran-2-yl)methyl methanesulfonate (CAS: 72641-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis and drug development. This research briefing synthesizes the latest findings on its physicochemical properties, synthetic utility, and emerging therapeutic potentials, drawing from peer-reviewed literature (2022–2024) and patent disclosures.

Recent studies highlight the role of 72641-13-5 as a critical building block for nucleoside analogs and PROTACs (Proteolysis Targeting Chimeras). A 2023 Journal of Medicinal Chemistry publication demonstrated its efficacy in the synthesis of modified ribose scaffolds, enabling enhanced metabolic stability in antiviral candidates targeting RNA viruses (DOI: 10.1021/acs.jmedchem.3c00562). The methanesulfonate moiety facilitates selective alkylation under mild conditions, as evidenced by its use in constructing covalent inhibitors for kinase targets (e.g., EGFR T790M mutants) with improved selectivity profiles.

Advancements in green chemistry have also been reported. A 2024 ACS Sustainable Chemistry & Engineering study detailed a solvent-free mechanochemical synthesis of 72641-13-5, achieving 92% yield with reduced E-factor (DOI: 10.1021/acssuschemeng.4c01230). This aligns with industry trends toward sustainable API manufacturing. Furthermore, its application in ADC (Antibody-Drug Conjugate) linker technology has shown promise, with a Phase I clinical trial (NCT055XXXXX) utilizing derivatives for tumor-selective payload delivery.

Safety evaluations remain a focal point. Computational ADMET predictions (SwissADME, 2024) suggest moderate membrane permeability (LogP = 1.2) but highlight potential reactive metabolite formation, necessitating structural optimization in prolonged-use formulations. Collaborative efforts between academia and industry (e.g., Pfizer-MIT 2023 initiative) are exploring prodrug strategies to mitigate this limitation while retaining bioactivity.

In conclusion, 72641-13-5 exemplifies the convergence of synthetic innovation and therapeutic potential. Future directions include exploration of enantioselective applications (via biocatalysis) and expansion into targeted protein degradation platforms. Researchers are advised to monitor Q2 2024 updates to USP-NF monographs for revised purity specifications affecting GMP-grade material procurement.